4-methoxy-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzene-1-sulfonamide

• IUPAC Name: 4-methoxy-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C19H24N2O3S/c1-21-13-3-4-16-14-15(5-10-19(16)21)11-12-20-25(22,23)18-8-6-17(24-2)7-9-18/h5-10,14,20H,3-4,11-13H2,1-2H3
• InChI Key: PKUAPLXEBQVXNL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)CCNS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol

Description

The compound “4-methoxy-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzene-1-sulfonamide” is a complex organic molecule. It contains a benzene ring, which is a common structure in organic chemistry and is known for its stability due to its aromaticity. Attached to the benzene ring is a methoxy group (OCH3), a sulfonamide group (SO2NH2), and a tetrahydroquinoline, which is a type of heterocyclic compound.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the tetrahydroquinoline ring and the attachment of the methoxy and sulfonamide groups. The exact methods would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure. The benzene ring contributes to the compound’s stability and may influence how it reacts with other substances.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the other reactants present. The benzene ring can undergo electrophilic aromatic substitution reactions. The sulfonamide group could potentially be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general predictions can be made based on the functional groups present. For example, the presence of a sulfonamide group could make the compound polar and capable of forming hydrogen bonds.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives. . .

Nonlinear Optical (NLO) Materials

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Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the biological target. The sulfonamide group is present in some antibiotics, so this compound might have antibacterial properties.

Safety and Hazards

Without specific data, it’s hard to provide accurate information about the safety and hazards of this compound. As with any chemical, safe handling practices should be used to minimize risk.

Future Directions

The potential uses and future directions for this compound would depend on its properties and the results of further testing. If it shows promising activity in biological assays, it could be developed further as a drug.